Cas no 2171707-76-7 (2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2171707-76-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6320547
• PubChem ID: 165513291
• Update Time: 2025-11-03

2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• 2171707-76-7
• EN300-1533397
• 2-cyclobutyl-3-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid

• Inchi： 1S/C28H32N2O5/c31-26(29-15-23(27(32)33)17-7-5-8-17)25(18-9-6-10-18)30-28(34)35-16-24-21-13-3-1-11-19(21)20-12-2-4-14-22(20)24/h1-4,11-14,17-18,23-25H,5-10,15-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WOBAQPYRROFLGO-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C1CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171707-76-7 and Product Name: 2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Compound with the CAS number 2171707-76-7 and the product name 2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biomedicine. The intricate arrangement of functional groups, including the cyclobutyl and fluorenylmethoxycarbonyl moieties, suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

The 2-cyclobutyl moiety in the compound's structure contributes to its unique physicochemical properties, such as solubility and stability. This feature is particularly crucial in pharmaceutical formulations, where the bioavailability and shelf-life of active ingredients are paramount. The presence of multiple chiral centers in the molecule also implies that stereochemistry plays a vital role in its biological activity. Such structural complexities are often exploited to enhance drug efficacy and minimize side effects, a cornerstone of modern medicinal chemistry.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) protected amino acids in peptide synthesis and drug development. The Fmoc group serves as an effective protecting group for amines, allowing for controlled peptide bond formation during solid-phase peptide synthesis (SPPS). The incorporation of this group into the compound with CAS No. 2171707-76-7 underscores its potential utility in constructing complex peptide-based therapeutics. Moreover, the acetamidopropanoic acid moiety suggests applications in protease inhibition and other enzyme-targeted therapies, which are critical areas of research in treating chronic diseases.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying novel pharmacophores. The structural features of this compound make it an attractive candidate for virtual screening against various biological targets. For instance, the cyclobutyl ring can mimic hydrophobic pockets in protein binding sites, while the polar functionalities facilitate hydrogen bonding interactions. Such characteristics are often exploited to design molecules with high affinity and selectivity for specific biological pathways.

The pharmaceutical industry is increasingly leveraging advanced synthetic methodologies to access complex molecular architectures. The synthesis of 2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid exemplifies the precision and innovation required in modern organic synthesis. Techniques such as transition-metal catalysis, asymmetric hydrogenation, and cross-coupling reactions have enabled chemists to construct intricate molecules with high regioselectivity and enantioselectivity. These advancements are crucial for developing next-generation therapeutics that address unmet medical needs.

Biomedical research has seen significant progress in understanding the mechanisms underlying various diseases at the molecular level. The compound with CAS No. 2171707-76-7 could serve as a key intermediate in developing targeted therapies for conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. For instance, its ability to modulate enzyme activity or interact with specific receptors may lead to novel treatment strategies that offer improved patient outcomes.

The integration of interdisciplinary approaches has further accelerated drug discovery efforts. Collaboration between chemists, biologists, and pharmacologists has led to innovative strategies for translating laboratory findings into clinical applications. The compound's unique structural features make it a promising candidate for preclinical studies aimed at evaluating its pharmacokinetic properties, toxicity profile, and therapeutic potential.

As research continues to uncover new biological targets and mechanisms, compounds like 2-cyclobutyl-3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid will play an increasingly important role in shaping future therapeutic landscapes. Their complex structures not only challenge synthetic chemists but also provide opportunities for developing innovative treatments that address complex diseases more effectively than existing therapies.

The future direction of pharmaceutical research will likely involve harnessing artificial intelligence (AI) and machine learning (ML) algorithms to predict molecular properties and optimize drug design processes. These technologies can analyze vast datasets to identify promising candidates for further investigation, thereby expediting the drug development pipeline. Given its intricate structure and functional diversity, this compound could benefit from such AI-driven approaches to accelerate its translation from bench to bedside.